Silver benzoate
Overview
Description
Silver benzoate is an aromatic salt . It is used as a catalyst to prepare β-amino acids from α-amino acids . It is also used as a catalyst in Wolff rearrangement reactions .
Synthesis Analysis
Silver benzoate has been used in the synthesis of triphenyltinbenzoate . It was also used in the reaction between silver benzoate and SeCl4 via a sonochemical method to synthesize silver selenide nanoparticles .Molecular Structure Analysis
The molecular formula of Silver benzoate is C7H5AgO2 . Its average mass is 228.982 Da and its monoisotopic mass is 227.934052 Da .Chemical Reactions Analysis
Silver benzoate, along with 7-methyl-1,5,7-triazabicyclo [4.4.0]dec-5-ene (MTBD), is an efficient catalytic system for the reaction of carbon dioxide with various ketones . It has also been used in the synthesis of triphenyltinbenzoate .Physical And Chemical Properties Analysis
Silver benzoate appears as a white powder . It is soluble in hot water and slightly soluble in alcohol .Scientific Research Applications
Catalysis in Carbon Dioxide Fixation
Specific Scientific Field
Organic chemistry and catalysis.
Summary
Silver benzoate, along with 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD), serves as an efficient catalytic system for the reaction of carbon dioxide (CO₂) with various ketones. This process is essential for the fixation of CO₂, which has environmental implications due to its role in global warming and climate change .
Experimental Procedure
Future Directions
The use of green chemistry is environmental friendly, non-toxic, and cheap . Silver benzoate could potentially be used in the development of environmental friendly technology for material synthesis .
Relevant Papers
- “Synthesis and Characterization of Silver Selenide Nanoparticles via a Facile Sonochemical Route Starting from a Novel Inorganic Precursor” discusses the synthesis of silver selenide nanoparticles using silver benzoate .
- “Just Laser Irradiation of Silver Benzoate Water Solution – a Direct Way of Ag Nanofibers Synthesis for Broadband SERS Detection” discusses the use of silver benzoate in the synthesis of Ag nanofibers .
properties
IUPAC Name |
silver;benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O2.Ag/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLDWGXZGFUNWKB-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)[O-].[Ag+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5AgO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50883426 |
Source
|
| Record name | Benzoic acid, silver(1+) salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Silver benzoate | |
CAS RN |
532-31-0 |
Source
|
| Record name | Silver benzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000532310 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, silver(1+) salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, silver(1+) salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Silver benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.759 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SILVER BENZOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AKL351M7YF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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